Cas no 2649079-77-4 (4-isocyanato-3-methylpyridine)

4-Isocyanato-3-methylpyridine is a reactive isocyanate derivative of 3-methylpyridine, commonly used as a versatile building block in organic synthesis and pharmaceutical applications. Its pyridine ring and isocyanate group enable selective reactivity, facilitating the formation of ureas, carbamates, and other functionalized heterocycles. The methyl substituent enhances stability and influences regioselectivity in reactions.

4-isocyanato-3-methylpyridine structure

Product Name:4-isocyanato-3-methylpyridine

CAS No:2649079-77-4

MF:C₇H₆N₂O

MW:134.13534116745

CID:6187558

PubChem ID:18316057

Update Time:2025-06-19

4-isocyanato-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-isocyanato-3-methylpyridine
- 2649079-77-4
- EN300-1835561
- SCHEMBL7116943
- Inchi： 1S/C7H6N2O/c1-6-4-8-3-2-7(6)9-5-10/h2-4H,1H3
- InChI Key： BREVCKXHJDLPHV-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CN=CC=1C

Computed Properties

Exact Mass: 134.048012819g/mol
Monoisotopic Mass: 134.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 42.3Å²

4-isocyanato-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1835561-0.05g	4-isocyanato-3-methylpyridine	2649079-77-4	0.05g	$768.0	2023-09-19
Enamine	EN300-1835561-0.1g	4-isocyanato-3-methylpyridine	2649079-77-4	0.1g	$804.0	2023-09-19
Enamine	EN300-1835561-0.25g	4-isocyanato-3-methylpyridine	2649079-77-4	0.25g	$840.0	2023-09-19
Enamine	EN300-1835561-0.5g	4-isocyanato-3-methylpyridine	2649079-77-4	0.5g	$877.0	2023-09-19
Enamine	EN300-1835561-1.0g	4-isocyanato-3-methylpyridine	2649079-77-4	1g	$1142.0	2023-06-02
Enamine	EN300-1835561-2.5g	4-isocyanato-3-methylpyridine	2649079-77-4	2.5g	$1791.0	2023-09-19
Enamine	EN300-1835561-5.0g	4-isocyanato-3-methylpyridine	2649079-77-4	5g	$3313.0	2023-06-02
Enamine	EN300-1835561-10.0g	4-isocyanato-3-methylpyridine	2649079-77-4	10g	$4914.0	2023-06-02
Enamine	EN300-1835561-1g	4-isocyanato-3-methylpyridine	2649079-77-4	1g	$914.0	2023-09-19
Enamine	EN300-1835561-5g	4-isocyanato-3-methylpyridine	2649079-77-4	5g	$2650.0	2023-09-19